Cas no 56497-92-8 (deacetylrigidusol)

• Product Name: deacetylrigidusol
• CAS No: 56497-92-8
• Molecular Formula: C₂₀H₃₄O₂
• Molecular Weight: 306.483
• CID: 2010290
• PubChem ID: 101603339

deacetylrigidusol Properties

Names and Identifiers

• deacetylrigidusol
• Sagittariol
• 1,2,3,4,4a,7,8,8a-Octahydro-5-hydroxymethyl-α,1,2,4a-tetramethyl-α-vinylnaphthalene-1-(1-propanol)
• DTXSID801107063
• 56497-92-8
• (1S,2R,4aS,8aR)-alpha-Ethenyl-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-alpha,1,2,4a-tetramethyl-1-naphthalenepropanol
• 5-[5-(hydroxymethyl)-1,2,4a-trimethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-1-en-3-ol
• CHEBI:170117
• (1S,2R,4aS,8aR)-I+/--Ethenyl-1,2,3,4,4a,7,8,8a-octahydro-5-(hydroxymethyl)-I+/-,1,2,4a-tetramethyl-1-naphthalenepropanol

• InChIKey： VAQFTHFEFSWPGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H34O2/c1-6-18(3,22)12-13-19(4)15(2)10-11-20(5)16(14-21)8-7-9-17(19)20/h6,8,15,17,21-22H,1,7,9-14H2,2-5H3
• SMILES： CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2CO)C

Computed Properties

• Exact Mass: 306.255880323g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 306.255880323g/mol
• Heavy Atom Count: 22
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids